Cas no 864082-33-7 (2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid)
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid
- 1,4,5,6-Tetrahydro-2-methyl-6-oxo-4-[4-(trifluoromethyl)phenyl]-3-pyridinecarboxylic acid
- 3-Pyridinecarboxylicacid, 1,4,5,6-tetrahydro-2-methyl-6-oxo-4-[4-(trifluoromethyl)phenyl]-
- 6-methyl-2-oxo-4-[4-(trifluoromethyl)phenyl]-3,4-dihydro-1H-pyridine-5-carboxylic acid
- 1,4,5,6-Tetrahydro-2-methyl-6-oxo-4-[4-(trifluoromethyl)phenyl]-3-pyridinecarboxylicacid
- 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylicacid
- 4-[4-(Trifluoromethyl)phenyl]-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylic acid
- SCHEMBL3895930
- F52347
- DTXSID20582732
- 2-Methyl-6-oxo-4-[4-(trifluoromethyl)phenyl]-1,4,5,6-tetrahydropyridine-3-carboxylic acid
- 864082-33-7
- 3-Pyridinecarboxylicacid,1,4,5,6-tetrahydro-2-methyl-6-oxo-4-[4-(trifluoromethyl)phenyl]-
- DB-076623
-
- MDL: MFCD11519153
- Inchi: 1S/C14H12F3NO3/c1-7-12(13(20)21)10(6-11(19)18-7)8-2-4-9(5-3-8)14(15,16)17/h2-5,10H,6H2,1H3,(H,18,19)(H,20,21)
- InChI Key: IFJBURPKZGOOSB-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC(C(F)(F)F)=CC=2)CC(=O)NC=1C)O
Computed Properties
- Exact Mass: 299.07692773g/mol
- Monoisotopic Mass: 299.07692773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66.4Ų
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171129-1g |
2-methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95% | 1g |
$931 | 2021-08-05 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0122-5g |
2-methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95% | 5g |
$1000 | 2023-09-07 | |
| Chemenu | CM171129-1g |
2-methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95% | 1g |
$931 | 2023-01-02 | |
| Alichem | A029181632-1g |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95% | 1g |
$816.00 | 2023-08-31 | |
| A2B Chem LLC | AC21653-2.5g |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 98% | 2.5g |
$1068.00 | 2024-04-19 | |
| Ambeed | A555757-1g |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95+% | 1g |
$836.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659773-1g |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 98% | 1g |
¥4941.00 | 2024-04-28 | |
| Crysdot LLC | CD11041786-1g |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95+% | 1g |
$987 | 2024-07-18 | |
| Ambeed | A555757-250mg |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid |
864082-33-7 | 95+% | 250mg |
$250.0 | 2025-04-16 |
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid
Introduction to 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 864082-33-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid, identified by its CAS number 864082-33-7, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the tetrahydropyridine class of heterocycles, which are widely recognized for their role in drug discovery and development. The presence of a trifluoromethyl group at the phenyl ring and the carboxylic acid functionality at the terminal position contribute to its distinct chemical properties and biological activities.
The trifluoromethyl group is a key structural determinant in many pharmaceuticals, influencing both metabolic stability and binding affinity to biological targets. In the context of 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid, this moiety likely enhances the compound's interaction with enzymes and receptors, making it a promising candidate for further investigation. Recent studies have highlighted the importance of fluorinated compounds in modulating pharmacokinetic profiles, particularly in terms of bioavailability and resistance to degradation by metabolic enzymes.
Moreover, the tetrahydropyridine scaffold is well-documented for its role in central nervous system (CNS) drugs, where it often serves as a core structure due to its ability to cross the blood-brain barrier. The specific substitution pattern in 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid may confer unique properties that make it suitable for targeting neurological disorders. For instance, modifications at the 2-position (methyl group) and 6-position (ketone group) can fine-tune electronic properties and steric interactions with biological targets.
Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid against large databases of protein targets. These methods leverage machine learning algorithms to predict binding affinities and identify potential lead compounds for drug development. The integration of experimental data with computational predictions has accelerated the discovery process significantly. For example, virtual screening followed by experimental validation has been successfully applied to identify novel inhibitors of kinases and other enzyme targets relevant to cancer therapy.
The carboxylic acid functionality at the 3-position of 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine provides an additional site for chemical modification. This moiety can be used to link the compound to other molecules via amide or ester bonds, enabling the synthesis of conjugates with enhanced solubility or targeted delivery properties. Such modifications are particularly valuable in developing prodrugs or bioconjugates that improve pharmacological profiles.
In addition to its potential as a lead compound for drug discovery, 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid may serve as an intermediate in synthesizing more complex molecules. The availability of such intermediates can streamline synthetic routes and reduce costs associated with drug development. Industrial-scale production of such compounds often relies on optimized synthetic methodologies that maximize yield while minimizing byproduct formation.
Recent research has also explored the use of fluorinated tetrahydropyridines in developing antimicrobial agents. The structural features of this class of compounds can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. For instance, modifications at the trifluoromethyl-substituted phenyl ring can enhance interactions with bacterial enzymes while minimizing toxicity to human cells. Such studies underscore the versatility of fluorinated tetrahydropyridines as scaffolds for antimicrobial drug discovery.
The role of computational modeling in understanding molecular interactions cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how 2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid interacts with biological targets at an atomic level. These methods help rationalize experimental observations and guide structural optimization efforts. For example, simulations can reveal how changes in substitution patterns affect binding affinity or allosteric modulation.
The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these heterocycles,tetrahydropyridines are particularly noteworthy for their applications in CNS disorders such as epilepsy and depression. The unique electronic properties conferred by fluorine substitution make them attractive candidates for further exploration.
In conclusion,2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 864082-33-7) represents a promising compound with significant potential in chemical biology and medicinal chemistry. Its structural features—particularly the presence of a trifluoromethyl group—make it an attractive scaffold for developing new therapeutics targeting neurological disorders among other conditions. Advances in computational chemistry combined with innovative synthetic methodologies continue to drive progress in this field,opening new avenues for drug discovery and development.
864082-33-7 (2-Methyl-6-oxo-4-(4-(trifluoromethyl)phenyl)-1,4,5,6-tetrahydropyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)